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Apoptosis Induction and Anticancer Mechanisms of

Delphinidin 3-Glucoside

The following table summarizes the key experimental findings on the mechanisms and effects of

Delphinidin 3-glucoside chloride (D3G) from in vitro and in vivo studies.

Experimental Findings for Delphinidin

Aspect . Model System References
3-Glucoside

General Cell Induces mitochondrial dysfunction; Preclinical models (in [1] [2]

Death activates caspase cascades; modulates vitro, in vivo)

Mechanisms

pro/anti-apoptotic proteins (e.g., 1Bax,
1Bcl-2).

Targeted Inhibits EGFR (IC50: 2.37 pM); HUVECSs, breast [3] [4] [5]
Signaling & modulates pAKT/IRF1/HOTAIR pathway;  cancer cells, B-cell
Pathways downregulates immune checkpoints PD- chronic lymphocytic
1/PD-L1. leukemia (B CLL)
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Experimental Findings for Delphinidin

Aspect . Model System References
3-Glucoside
Quantitative HCT-116 (Colorectal Cancer): 396 Human cancer cell [3][4] [5]
Cytotoxicity png/mL; HT-29 (Colorectal Cancer): 329 lines
(IC50) pg/mL; B CLL Cells: Induces apoptosis
at 30-100 pM.

In Vivo Efficacy  Dose of 40 mglkg/day (oral gavage) for Athymic BALB/c mice [4] [5]
25 days inhibited tumor growth in MDA-
MB-231 breast cancer xenograft mouse
models.

Common Apoptosis Detection Protocols

To experimentally verify the induction of apoptosis, researchers use several standard laboratory protocols.

The table below outlines two foundational methods.

Protocol Key Principle Key Reagents/Steps

| Annexin V / Propidium Iodide (PI) Staining | Detects phosphatidylserine (PS) exposure on the outer
leaflet of the cell membrane (early apoptosis) and loss of membrane integrity (necrosis). | 1. Harvest and
wash cells. 2. Incubate with Annexin V-FITC and PI in binding buffer for 15 min in the dark. 3. Analyze by
flow cytometry within 1 hour. [6] [7] | | TUNEL Assay (Terminal deoxynucleotidyl transferase dUTP
Nick End Labeling) | Detects DNA fragmentation, a hallmark of late-stage apoptosis, by labeling strand
breaks with fluorescent nucleotides. | 1. Fix cells with paraformaldehyde. 2. Permeabilize cells with
detergent. 3. Incubate with TdT enzyme and labeled nucleotides to tag DNA breaks. 4. Analyze by flow

cytometry or microscopy. [6] |

Molecular Pathways of Apoptosis Induction

The diagram below integrates findings from the search results to illustrate the multi-targeted approach

through which Delphinidin 3-glucoside is reported to induce apoptosis in cancer cells.
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Gelphinidin 3-Glucoside (D3G)

ICso: 2.37 uM Decreases

Key Mpfecular Targets

SGLT1-mediated
Uptake [7]

Effects

Click to download full resolution via product page

Interpretation and Current Research Status

¢ Mechanistic Context: The diagram shows that D3G acts on multiple fronts, unlike some single-target
chemotherapy drugs. Its reported ability to inhibit immune checkpoints like PD-L1 suggests a
potential dual mechanism: directly killing cancer cells while potentially helping the immune system
recognize the tumor [3].
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¢ Research Phase: It is crucial to note that the data presented here, including mechanism and efficacy,
is from preclinical studies (in vitro and animal models). The concentrations and doses shown are
experimental and their relevance to human treatment is not yet established [1] [2].

¢ Comparison with Chemotherapy: A direct, quantitative side-by-side comparison with standard
chemotherapy drugs in identical experimental models was not available in the search results. The
provided data offers a foundational understanding of D3G's own profile, which is the first step for
researchers considering such a comparison.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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